Cas no 89266-70-6 (1,2-Benzenediol,4-propyl-, 1,2-diacetate)

1,2-Benzenediol,4-propyl-, 1,2-diacetate structure
89266-70-6 structure
Product Name:1,2-Benzenediol,4-propyl-, 1,2-diacetate
CAS No:89266-70-6
MF:C13H16O4
MW:236.263744354248
CID:724237
PubChem ID:192226
Update Time:2025-04-19

1,2-Benzenediol,4-propyl-, 1,2-diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-propyl-, 1,2-diacetate
    • (2-acetyloxy-4-propylphenyl) acetate
    • 1,2-diacetoxy-4-propylbenzene
    • SCHEMBL9588895
    • 4-Dapb
    • 89266-70-6
    • DTXSID60237597
    • Inchi: 1S/C13H16O4/c1-4-5-11-6-7-12(16-9(2)14)13(8-11)17-10(3)15/h6-8H,4-5H2,1-3H3
    • InChI Key: ASXCXYNHCRSLLJ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=C(C=CC(=C1)CCC)OC(C)=O

Computed Properties

  • Exact Mass: 236.105
  • Monoisotopic Mass: 236.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 310.7°C at 760 mmHg
  • Flash Point: 147.9°C
  • Refractive Index: 1.501
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